1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one

• IUPAC Name: (E)-1-(4-bromophenyl)-3-(2-methoxyanilino)but-2-en-1-one
• InChI: InChI=1S/C17H16BrNO2/c1-12(19-15-5-3-4-6-17(15)21-2)11-16(20)13-7-9-14(18)10-8-13/h3-11,19H,1-2H3/b12-11+
• InChI Key: WHQQEZXCIVYTAA-VAWYXSNFSA-N
• Canonical SMILES: CC(=CC(=O)C1=CC=C(C=C1)Br)NC2=CC=CC=C2OC
• Isomeric SMILES: C/C(=C\C(=O)C1=CC=C(C=C1)Br)/NC2=CC=CC=C2OC
• Molecular Formula: C17H16BrNO2
• Molecular Weight: 346.2 g/mol

Description

1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one, also known as BAMB-4, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of chalcones, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one is not fully understood, but it is believed to be related to its ability to interact with cellular targets, including enzymes and receptors. 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one has been reported to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one has also been shown to modulate the activity of several receptors, including the estrogen receptor (ER) and the androgen receptor (AR).
Biochemical and Physiological Effects:
1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one has been reported to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one has also been reported to induce apoptosis in cancer cells and to inhibit the growth and metastasis of tumors in animal models. 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one is its diverse biological activities, which make it a promising candidate for the development of new therapeutic agents. 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one has also been reported to have a low toxicity profile, which is an important consideration in drug development. However, one of the limitations of 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one is its poor solubility in water, which can make it difficult to use in certain experimental settings. The synthesis of 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one can also be challenging, which can limit its availability for research purposes.

Future Directions

There are several future directions for the research and development of 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one. One area of interest is the development of 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one as a therapeutic agent for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another area of interest is the development of 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one as a fluorescent probe for the detection of metal ions in biological samples. Further research is also needed to better understand the mechanism of action of 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one and to optimize its synthesis and formulation for use in experimental settings.

Synthesis Methods

The synthesis of 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one involves the condensation of 4-bromobenzaldehyde with 2-methoxyaniline, followed by the reaction of the resulting chalcone with ethyl acetoacetate. The final product is obtained by the cyclization of the intermediate with acetic anhydride. The synthesis of 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one has been optimized by several researchers to improve the yield and purity of the compound.

Scientific Research Applications

1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. It has been reported to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, anticancer, and antimicrobial properties. 1-(4-bromophenyl)-3-[(2-methoxyphenyl)amino]-2-buten-1-one has also been investigated for its potential application as a fluorescent probe for the detection of metal ions.